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Abstract

Ochratoxins are a group of mycotoxins produced by fungi of the Aspergillus and Penicillium
genera, posing a significant threat to food safety and public health.[1][2] While Ochratoxin A
(OTA) is the most studied and regulated member due to its prevalence and potent
nephrotoxicity, other forms such as Ochratoxin C (OTC) also occur.[3][4] OTC is the ethyl ester
of OTA and is considered a naturally occurring metabolite that can also be formed during food
processing.[5][6] Despite its structural similarity and toxic potential, stemming from its in vivo
conversion back to OTA, data on the natural occurrence of OTC and its potential epimers in the
food supply chain remain remarkably scarce.[7] This technical guide provides a comprehensive
overview of the current knowledge on Ochratoxin C, summarizing its formation, known
occurrence data, toxicological significance, and detailed analytical methodologies for its
detection. The significant data gaps, particularly concerning its epimers and prevalence in
common foodstuffs, are highlighted to guide future research priorities.

Introduction to the Ochratoxin Family

The ochratoxin family consists of three main structurally related members: Ochratoxin A (OTA),
Ochratoxin B (OTB), and Ochratoxin C (OTC).[4] These mycotoxins are pentaketides derived
from a dihydroisocoumarin moiety linked to the amino acid L-phenylalanine.[6]

e Ochratoxin A (OTA): The most abundant and toxic member, characterized by a chlorine atom
on the isocoumarin ring.[4] It is a potent nephrotoxin, carcinogen, teratogen, and
immunotoxin, and its presence in food is regulated globally.[8][9]
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e Ochratoxin B (OTB): The non-chlorinated (dechloro) analogue of OTA.[5]
e Ochratoxin C (OTC): The ethyl ester of OTA.[5]

These three forms are often co-produced by the same fungal species.[3] While OTA is the
primary focus of food safety monitoring, the presence of OTC is of interest due to its potential
contribution to the total toxicological burden.

Biosynthesis and Formation of Ochratoxin C

The biosynthesis of ochratoxins is a complex process involving polyketide synthase (PKS) and
non-ribosomal peptide synthetase (NRPS) gene clusters. The proposed pathway primarily
leads to OTA, with OTB as a key intermediate.

Fungal Biosynthesis

The generally accepted biosynthetic pathway suggests that OTB is formed first through the
condensation of a polyketide-derived isocoumarin core with L-phenylalanine. A dedicated
halogenase (chloroperoxidase) then chlorinates OTB at the C5 position to form the more toxic
OTA.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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